Cas no 1361681-57-3 (3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine
• CAS No: 1361681-57-3
• MF: C₆H₂BrClF₃NO
• MW: 276.4384
• CID: 4741280
• Update Time: 2026-02-25

3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine
• CID 130089305

• Inchi： 1S/C6H2BrClF3NO/c7-3-1-2-4(12-5(3)8)13-6(9,10)11/h1-2H
• InChI Key： GIBMOVGHAJEZJK-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C([H])=C1[H])OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 274.89604g/mol
• Monoisotopic Mass: 274.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• Molecular Weight: 276.44g/mol
• XLogP3: 4

Additional information on 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine

Introduction to 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine (CAS No. 1361681-57-3) and Its Applications in Modern Chemical Biology

3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine, identified by the chemical identifier CAS No. 1361681-57-3, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic compounds that are widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine, including the presence of bromo, chloro, and trifluoromethoxy substituents, make it an attractive scaffold for medicinal chemists seeking to design novel bioactive molecules.

The bromo and chloro substituents on the pyridine ring introduce regions of electrophilicity, which are highly reactive towards nucleophilic substitution reactions. This reactivity allows for further functionalization, enabling the synthesis of a diverse array of derivatives with tailored biological properties. The trifluoromethoxy group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, making it a common moiety in drug candidates targeting various therapeutic areas.

In recent years, 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine has been extensively studied for its potential applications in the development of small-molecule inhibitors and probes. One notable area of research involves its use as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a privileged scaffold in kinase inhibition, and modifications at the 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine positions have been shown to modulate binding interactions with the ATP-binding pocket of these enzymes.

Recent studies have highlighted the compound's role in developing inhibitors for Protein Kinase B (PKB/Akt), a critical regulator of cell survival and proliferation. The trifluoromethoxy group has been found to improve solubility and pharmacokinetic properties, while the bromo and chloro atoms provide handles for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups, which can fine-tune the biological activity of the resulting compounds.

Another emerging application of 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine lies in its use as a precursor for ligands targeting G protein-coupled receptors (GPCRs). GPCRs are a vast family of membrane receptors involved in numerous physiological processes, making them prime targets for drug development. The structural versatility of this compound allows chemists to design ligands that interact with specific GPCR subtypes, offering potential therapeutic benefits in areas such as neurology and immunology.

The compound's reactivity also makes it valuable in materials science applications, particularly in the synthesis of organic electronic materials. Pyridine-based compounds are known for their electron-withdrawing properties, which can enhance charge transport properties in organic semiconductors. Researchers have explored derivatives of 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine as building blocks for organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), demonstrating promising results in improving device performance.

From a synthetic chemistry perspective, 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine serves as an excellent starting material for exploring new synthetic methodologies. Its unique substitution pattern allows for diverse reaction pathways, including palladium-catalyzed cross-coupling reactions, metal-halogen exchange reactions, and directed ortho-metalation strategies. These synthetic approaches have enabled the rapid assembly of complex molecular architectures, facilitating rapid discovery and optimization campaigns in drug discovery pipelines.

The growing interest in fluorinated compounds has also spurred research into fluorinated derivatives of 3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine. Fluoroalkyl groups are known to enhance binding affinity and metabolic stability, making them valuable modifications in drug design. Recent advances in fluorination chemistry have allowed for selective introduction of fluorine atoms at various positions on the pyridine ring, leading to novel compounds with enhanced pharmacological properties.

In conclusion,3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine (CAS No. 1361681-57-3) is a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its structural features enable diverse functionalization strategies, making it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound,3-Bromo-2-chloro-6-(trifluoromethoxy)pyridine is poised to remain at the forefront of chemical biology innovation.